Cas no 95017-41-7 (1,3-Propanediamine, N-methyl-N'-(1-nitro-9-acridinyl)-, monohydrate)
95017-41-7 structure
Product Name:1,3-Propanediamine, N-methyl-N'-(1-nitro-9-acridinyl)-, monohydrate
CAS No:95017-41-7
MF:C17H20N4O3
MW:328.365703582764
CID:735136
PubChem ID:71330677
Update Time:2025-04-19
1,3-Propanediamine, N-methyl-N'-(1-nitro-9-acridinyl)-, monohydrate Chemical and Physical Properties
Names and Identifiers
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- 1,3-Propanediamine, N-methyl-N'-(1-nitro-9-acridinyl)-, monohydrate
- N-methyl-N'-(1-nitroacridin-9-yl)propane-1,3-diamine,hydrate
- N~1~-Methyl-N~3~-(1-nitroacridin-9-yl)propane-1,3-diamine--water (1/1)
- 95017-41-7
- DTXSID00759344
-
- Inchi: 1S/C17H18N4O2.H2O/c1-18-10-5-11-19-17-12-6-2-3-7-13(12)20-14-8-4-9-15(16(14)17)21(22)23;/h2-4,6-9,18H,5,10-11H2,1H3,(H,19,20);1H2
- InChI Key: LCQNRGGWEXDAHM-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC2C1=C(C1C=CC=CC=1N=2)NCCCNC)=O.O
Computed Properties
- Exact Mass: 328.15354051g/mol
- Monoisotopic Mass: 328.15354051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 401
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.8Ų
1,3-Propanediamine, N-methyl-N'-(1-nitro-9-acridinyl)-, monohydrate Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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